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Compound of Interest

Compound Name: Hexanitrohexaazaisowurtzitane

Cat. No.: B163516

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of energetic materials, 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-
hexaazaisowurtzitane (CL-20) stands out for its exceptional performance characteristics. This
guide provides an objective comparison of the detonation velocity of CL-20 with other widely
used high explosives, namely HMX, RDX, PETN, and TNT. The information presented is
supported by experimental data and detailed methodologies to assist researchers in their
understanding and application of these materials.

Data Presentation: A Side-by-Side Comparison

The detonation velocity of an explosive is a critical parameter indicating its performance and
power. It is defined as the speed at which the detonation shock wave propagates through the
explosive material. This velocity is highly dependent on the explosive's density; therefore, it is
crucial to consider both parameters in any comparison. The following table summarizes the
typical detonation velocities and corresponding densities for CL-20 and other common
explosives.
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Explosive ] ] Detonation Velocity
Chemical Formula Density (g/lcm3)

Compound (mls)

CL-20 (e-polymorph) CeHeN12012 2.04 9,380[1]

HMX (B-polymorph) CaHsNsOs 191 9,100

RDX C3HeNeOs 1.82 8,750

PETN CsHsN4O12 1.77 8,400

TNT C7HsN30Os 1.65 6,900

Note: The values presented are representative and can vary based on the specific crystalline
form (polymorph), particle size, and confinement of the explosive.

Understanding the Determinants of Detonation
Velocity

The velocity at which an explosive detonates is not an intrinsic constant but is influenced by
several factors. A deeper understanding of these factors is essential for the accurate
application and interpretation of explosive performance data.
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Factors Influencing Detonation Velocity

Experimental Protocols for Measuring Detonation
Velocity

The accurate determination of detonation velocity relies on precise and well-established
experimental techniques. The following are detailed methodologies for key experiments cited in

the field of energetic materials.
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The D'Autriche Method

This classic and relatively simple method compares the detonation velocity of a test explosive
with that of a standard detonating cord with a known, stable detonation velocity.

Experimental Workflow:
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Experimental Setup

Initiator Detonating Cord (Known Velocity, Vd) Lead Plate

\

Test Explosive Charge

AN
AN | I

Progedure

1. Insert detonating cord into the explosive
at two points (A and B) a known distance (D) apart.

2. Place the midpoint of the cord loop on a lead plate
and mark its position (M).

3. Initiate the explosive charge from one end.

4. Detonation waves travel through the explosive and the cord.

5. The two detonation waves in the cord collide at a point (P)
leaving a distinct mark on the lead plate.

6. Measure the distance from the midpoint mark to the collision mark (d).

Calc

Detonation Velocity (Vx) = (D * Vd) / (2 * d)
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D'Autriche Method Workflow
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Methodology:

A length of detonating cord with a precisely known detonation velocity (Vd) is inserted into
the explosive charge at two points, A and B, separated by a known distance (D).

e The cord is formed into a loop, and its midpoint is placed on a soft metal plate (typically
lead), with the position marked.

e The main explosive charge is initiated at one end.

» As the detonation front in the main charge propagates, it initiates the detonating cord at
points A and then B.

o Two detonation waves travel in opposite directions within the detonating cord and collide at a
specific point.

e The collision of the detonation waves creates a distinct mark on the lead plate.
e The distance (d) between the initial midpoint mark and the collision mark is measured.

e The detonation velocity of the test explosive (Vx) is then calculated using the formula: Vx =
(D *Vvd) /(2 *d).[2][3]

Rate Stick Test with Piezoelectric or lonization Pins

The rate stick test is a common and accurate method for measuring the detonation velocity of
an explosive column.[4] It involves placing a series of sensors at precise intervals along the
explosive charge.

Experimental Workflow:
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Experimental Setup

Initiator Piezoelectric or lonization Pins High-Speed Oscilloscope / Data Acquisition System

N\

Cylindrical Explosive Charge (Rate Stick)

Procedure

1. Precisely drill holes at known intervals along the rate stick. 2. Insert piezoelectric or ionization pins into the holes.

3. Connect the pins to a high-speed data acquisition system.

4. Initiate the explosive at one end.

5. As the detonation front passes each pin, a signal is generated
and its arrival time is recorded.

Calculation

Detonation Velocity = Distance between pins / Time interval between signals
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Rate Stick Test Workflow

Methodology:
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The explosive material is formed into a cylindrical charge of a specific diameter, known as a
"rate stick".[4]

A series of probes, either piezoelectric pins or ionization pins, are placed at accurately
measured intervals along the length of the rate stick.[5][6][7]

These pins are connected to a high-speed oscilloscope or a data acquisition system.
The explosive is initiated at one end.

As the detonation wave propagates down the stick, it activates each pin sequentially.
Piezoelectric pins generate a voltage upon the arrival of the shock front, while ionization pins
create a short circuit in the highly ionized detonation front.[6][7]

The data acquisition system records the precise time of arrival of the detonation front at each
pin.

The detonation velocity is calculated by dividing the known distance between two pins by the
measured time interval for the detonation front to travel between them. An average velocity is
typically calculated from the data of multiple pin pairs to ensure accuracy.[5]

Optical Methods

Optical techniques offer non-invasive and high-resolution means to measure detonation

velocity. These methods rely on detecting the intense light emitted from the detonation front.[8]

Experimental Workflow:
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Experimental Setup

Initiator Fiber Optic Probes High-Speed Streak or Framing Camera Data Acquisition System

\

Explosive Charge

Procedure

1. Place optical probes at known locations along the explosive.

2. Align the high-speed camera to view the explosive charge.

3. Initiate the explosive.

4. The intense light from the detonation front is captured by the
optical probes or directly by the camera.

5. The time of light detection at each point is recorded.

Calculation

Detonation Velocity = Distance between measurement points / Time interval of light detection
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Optical Methods Workflow

Methodology:
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o Fiber Optic Probes: Optical fibers are placed at precise locations along the explosive charge.
[8][9][10][11] When the detonation front reaches a fiber, the intense light generated is
transmitted through the fiber to a photodetector.[8] The time of arrival of the light signal at
each probe is recorded, allowing for the calculation of the detonation velocity.[11]

o High-Speed Photography: A high-speed streak or framing camera is used to continuously
record the position of the luminous detonation front as it propagates along the explosive.[8]
By analyzing the recorded images against a time base, a continuous velocity record can be
obtained.

o Laser-Based Techniques: Laser interferometry systems, such as Photonic Doppler
Velocimetry (PDV), can be used to measure the velocity of a surface driven by the
detonation.[5] While not a direct measurement of the detonation velocity within the explosive,
it provides valuable data related to the explosive's performance.

Conclusion

CL-20 consistently demonstrates a superior detonation velocity when compared to other
conventional high explosives like HMX, RDX, PETN, and TNT. This higher velocity is a direct
consequence of its high density and favorable chemical composition, which results in a more
rapid release of energy. The selection of an appropriate explosive for a specific application
necessitates a thorough understanding of its performance characteristics, including detonation
velocity, and the factors that can influence it. The experimental methods outlined in this guide
provide the foundational knowledge for the accurate and reliable measurement of this critical
parameter, ensuring the continued advancement of energetic materials research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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